Cas no 333746-10-4 (4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide)
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide
- F1058-0227
- UPCMLD0ENAT5581327:001
- SR-01000479887
- 4-methoxy-3-methyl-N-(3-pyridinyl)benzenesulfonamide
- 4-methoxy-3-methyl-N-pyridin-3-ylbenzenesulfonamide
- Oprea1_121354
- Oprea1_585499
- AKOS000601030
- Z199511334
- SR-01000479887-1
- 333746-10-4
- 4-methoxy-3-methyl-N-(pyridin-3-yl)benzenesulfonamide
- AP-263/40778196
- Benzenesulfonamide, 4-methoxy-3-methyl-N-3-pyridinyl-
-
- Inchi: 1S/C13H14N2O3S/c1-10-8-12(5-6-13(10)18-2)19(16,17)15-11-4-3-7-14-9-11/h3-9,15H,1-2H3
- InChI Key: XNYGCGAKXNHBKE-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CN=C2)(=O)=O)=CC=C(OC)C(C)=C1
Computed Properties
- Exact Mass: 278.07251349g/mol
- Monoisotopic Mass: 278.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- Density: 1.312±0.06 g/cm3(Predicted)
- Boiling Point: 451.7±55.0 °C(Predicted)
- pka: 7.38±0.40(Predicted)
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1058-0227-2μmol |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-5μmol |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-10μmol |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-20μmol |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-1mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-2mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-3mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-4mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-5mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1058-0227-10mg |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide |
333746-10-4 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide
Comprehensive Overview of 4-Methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 333746-10-4)
4-Methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide, identified by its CAS number 333746-10-4, is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methoxy-methyl benzene core with a pyridinyl sulfonamide moiety, making it a subject of interest for drug discovery and material science applications. Its structural attributes align with modern trends in small-molecule therapeutics and targeted drug design, addressing current industry demands for precision medicine.
The compound’s sulfonamide group is a key functional element, often associated with bioactivity in enzyme inhibition and receptor modulation. Researchers have explored its relevance in kinase-targeted therapies, a hot topic in oncology and inflammatory disease research. Recent studies highlight sulfonamides as pivotal scaffolds in COVID-19 drug repurposing efforts, though 333746-10-4 itself remains under investigation for broader applications. Its lipophilic balance and hydrogen-bonding capacity enhance membrane permeability, a critical factor in blood-brain barrier penetration—a frequent search query among neuropharmacology enthusiasts.
Synthetic routes to 4-Methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in green chemistry methodologies. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques widely discussed in online forums for organic synthesis troubleshooting. The compound’s thermal stability (up to 200°C) also positions it as a candidate for high-performance material additives, resonating with trends in sustainable polymer engineering.
From a commercial perspective, CAS 333746-10-4 caters to niche markets in contract research organizations (CROs) and academic labs. Its pricing and availability are frequently queried on supplier platforms, alongside comparisons with analogs like pyridine sulfonamide derivatives. Regulatory status varies by region, but it generally falls under standard laboratory chemical classifications, avoiding restrictions seen with controlled substances. Storage recommendations emphasize anhydrous conditions to preserve stability—a practical concern highlighted in chemical handling guides.
Emerging applications include its role as a fluorescence quencher in biochemical assays, tapping into the booming diagnostics market. User-generated content on platforms like ResearchGate often debates its structure-activity relationships (SAR) versus newer heterocyclic sulfonamides. Such discussions align with Google Scholar’s top-searched terms like "sulfonamide SAR optimization" and "fragment-based drug design". Patent databases reveal guarded interest from agrochemical firms exploring its herbicidal auxin mimicry potential—a nod to sustainable agriculture trends.
In summary, 4-Methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide exemplifies the intersection of medicinal chemistry and applied material science. Its versatility addresses both legacy challenges (e.g., drug resistance) and cutting-edge needs like bioimaging probes, ensuring continued relevance in peer-reviewed literature and industrial R&D pipelines.
333746-10-4 (4-methoxy-3-methyl-N-(pyridin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)